Cas no 97163-49-0 (Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-)

Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]- structure
97163-49-0 structure
Product Name:Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-
CAS No:97163-49-0
MF:C11H13N3
MW:187.241021871567
CID:751165
PubChem ID:3523674
Update Time:2025-04-19

Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[2-(1H-imidazol-1-yl)ethyl]-
    • 4-(2-imidazol-1-ylethyl)aniline
    • SCHEMBL4316370
    • YUZWMTAPQJUKRY-UHFFFAOYSA-N
    • CHEMBL1714729
    • MLS001195440
    • AKOS009545020
    • SMR000550724
    • 97163-49-0
    • 4-[2-(1H-imidazol-1-yl)ethyl]aniline
    • HMS2865I12
    • 1-[2-(4-Aminophenyl)ethyl]-1H-imidazole
    • MS-1974
    • MFCD05669797
    • DTXSID70393294
    • Inchi: 1S/C11H13N3/c12-11-3-1-10(2-4-11)5-7-14-8-6-13-9-14/h1-4,6,8-9H,5,7,12H2
    • InChI Key: YUZWMTAPQJUKRY-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CCC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 187.110947427g/mol
  • Monoisotopic Mass: 187.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.8Ų
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